2-amino-5-oxo-4-[4-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile

• IUPAC Name: 2-amino-5-oxo-4-[4-(trifluoromethyl)phenyl]-4H-pyrano[3,2-c]chromene-3-carbonitrile
• InChI: InChI=1S/C20H11F3N2O3/c21-20(22,23)11-7-5-10(6-8-11)15-13(9-24)18(25)28-17-12-3-1-2-4-14(12)27-19(26)16(15)17/h1-8,15H,25H2
• InChI Key: CPJUBBVTYOPJLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(C(=C(O3)N)C#N)C4=CC=C(C=C4)C(F)(F)F)C(=O)O2
• Molecular Formula: C20H11F3N2O3
• Molecular Weight: 384.3 g/mol

Description

2-amino-5-oxo-4-[4-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile is a useful research compound. Its molecular formula is C20H11F3N2O3 and its molecular weight is 384.3 g/mol. The purity is usually 95%.
The exact mass of the compound 2-amino-5-oxo-4-[4-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile is 384.07217670 g/mol and the complexity rating of the compound is 784. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Structural Analysis and Synthesis

Several studies have focused on the synthesis and structural analysis of compounds similar to 2-amino-5-oxo-4-[4-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile. Sharma et al. (2015) and Mohammed et al. (2015, 2017) have synthesized carbonitrile compounds with structures closely related to this chemical, revealing detailed crystal structures through X-ray diffraction techniques. These studies provide essential insights into the molecular geometry, crystalline forms, and potential applications of such compounds in various scientific fields (Sharma et al., 2015), (Mohammed et al., 2015), (Mohammed, 2017).

Non-linear Optical Properties

A significant area of research for such compounds is their potential in non-linear optical (NLO) applications. Arif et al. (2022) investigated novel pyrano-chromene derivatives for their electronic and structural aspects using density functional theory (DFT). This study indicates that these compounds exhibit distinct NLO properties, suggesting potential uses in photonic and electronic devices (Arif et al., 2022).

Photovoltaic Applications

Compounds related to 2-amino-5-oxo-4-[4-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile have also been explored for their photovoltaic properties. Zeyada et al. (2016) studied the photovoltaic properties of 4H-pyrano[3,2-c]quinoline derivatives and their applications in organic–inorganic photodiode fabrication. These findings suggest that similar chromene derivatives could have significant applications in the development of solar cells and photodiodes (Zeyada et al., 2016).

Medicinal Chemistry

Although the specific research on 2-amino-5-oxo-4-[4-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile is limited in the context of medicinal applications, closely related compounds have been synthesized and evaluated for their potential biological activities. Kamdar et al. (2011) synthesized novel chromene derivatives and evaluated them for their antimicrobial and antitubercular activities. Such studies indicate the potential of chromene derivatives in drug discovery and pharmaceutical research (Kamdar et al., 2011).